Cas no 2248311-13-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2248311-13-7
• MF: C₁₂H₈N₄O₄
• MW: 272.21632194519
• CID: 5849630
• PubChem ID: 165948937
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248311-13-7
• EN300-6513424
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C12H8N4O4/c1-6-13-9(15-14-6)12(19)20-16-10(17)7-4-2-3-5-8(7)11(16)18/h2-5H,1H3,(H,13,14,15)
• InChI Key： IMRSCBSJFUJZIT-UHFFFAOYSA-N
• SMILES： O(C(C1=NNC(C)=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 272.05455475g/mol
• Monoisotopic Mass: 272.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-1,2,4-triazole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No: 2248311-13-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-1,2,4-triazole-3-carboxylate, identified by the Chemical Abstracts Service Number (CAS No) 2248311-13-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical and biological properties. The presence of both dioxo and triazole moieties in its molecular structure suggests potential applications in the development of bioactive molecules with diverse pharmacological profiles.

The compound’s structure is composed of an isoindole core linked to a 5-methyl-1H-1,2,4-triazole unit through a carboxylate group. This arrangement creates a system with multiple reactive sites, making it a versatile scaffold for further chemical modifications and derivatization. The dioxo group, specifically an oxo bridge between two adjacent carbonyl groups, introduces electrophilic characteristics that can participate in various organic transformations. In contrast, the triazole ring is known for its stability and presence in numerous bioactive natural products and synthetic drugs.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The isoindole moiety, in particular, has been extensively studied for its role in modulating biological pathways related to inflammation, cancer metabolism, and neurodegenerative diseases. Researchers have demonstrated that derivatives of isoindole can exhibit potent activity against targets such as cyclooxygenase (COX) enzymes and nuclear factor kappa B (NFκB), which are critical mediators of inflammatory responses.

The incorporation of the 5-methyl-1H-1,2,4-triazole moiety into the molecular structure further enhances the compound’s pharmacological potential. Triazole derivatives are well-documented for their antimicrobial, antiviral, and anti-inflammatory properties. For instance, drugs like fluconazole and voriconazole leverage the triazole scaffold to achieve selective binding to fungal cytochrome P450 enzymes. The presence of a methyl group at the 5-position of the triazole ring may influence electronic distribution and steric interactions with biological targets.

The carboxylate group at the junction of the triazole and isoindole units serves as a crucial pharmacophoric element. Carboxylate functionalities are frequently found in drugs due to their ability to form hydrogen bonds with polar residues in protein targets. This interaction can enhance binding affinity and selectivity. Additionally, carboxylate groups can undergo salt formation with cations such as sodium or potassium, which may improve solubility and bioavailability—key factors in drug formulation.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No: 2248311-13-7) represents an intriguing challenge for organic chemists. The synthesis requires careful control over reaction conditions to ensure regioselectivity and yield optimization. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. Moreover, computational methods like density functional theory (DFT) have been utilized to predict optimal synthetic pathways by analyzing electronic structures and reactivity patterns.

In terms of biological activity, this compound has not yet been widely reported in clinical trials or commercial drug products. However, preclinical studies suggest that it may possess promising therapeutic potential based on its structural features. In vitro assays have indicated activity against certain cancer cell lines by inhibiting key signaling pathways involved in proliferation and apoptosis. Furthermore, preliminary pharmacokinetic studies suggest reasonable oral bioavailability and metabolic stability—essential attributes for any candidate drug molecule.

The future direction of research on CAS No: 2248311-13-7 may involve exploring novel derivatives through structure-based drug design approaches. By modifying substituents on either the isoindole or triazole rings, researchers could fine-tune pharmacological properties such as potency, selectivity, and toxicity profiles. Additionally, investigating prodrug strategies could enhance delivery systems for this compound, addressing challenges related to solubility or tissue penetration.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like this one. Machine learning algorithms can analyze vast datasets containing chemical structures, biological activities, and synthetic feasibility data to predict new leads with desired properties. Such computational tools have already been instrumental in identifying high-value scaffolds similar to those found in 1H-indolizinone derivatives, which include compounds like this one.

Environmental considerations also play a role in modern pharmaceutical development. Sustainable synthesis methods are being prioritized to minimize waste generation and energy consumption during production processes. Green chemistry principles encourage using renewable feedstocks, catalytic systems, and solvent-free reactions where possible—a paradigm shift from traditional multi-step syntheses involving harsh reagents.

The regulatory landscape governing new chemical entities requires thorough characterization before clinical evaluation begins.* Good Manufacturing Practice (GMP) guidelines ensure that materials used in research meet stringent quality standards.* Preclinical toxicology studies assess potential hazards through animal models,* providing critical data before human trials commence.* These steps are essential for ensuring safety* efficacy*and compliance with international health authorities.

In conclusion,* CAS No: 2248311–13–7 represents an exciting area for medicinal chemists* biologists*and synthetic organic chemists alike.* Its unique structural features* derived from fused heterocycles* offer opportunities for designing novel therapeutic agents targeting complex diseases.* While further research is needed* its potential as a lead compound warrants continued investigation using both experimental approaches* computational modeling*and interdisciplinary collaboration.* As advancements continue* compounds like this one may contribute significantly to future pharmacopeias* addressing unmet medical needs worldwide.*